1-(2-((1-methyl-1H-tetrazol-5-yl)thio)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(1-methyltetrazol-5-yl)sulfanylacetyl]-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C12H17F3N6O2S/c1-20-11(17-18-19-20)24-6-9(22)21-4-2-8(3-5-21)10(23)16-7-12(13,14)15/h8H,2-7H2,1H3,(H,16,23)
• InChI Key: NSIOUESRAJCKEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)N2CCC(CC2)C(=O)NCC(F)(F)F
• Molecular Formula: C12H17F3N6O2S
• Molecular Weight: 366.37 g/mol

Description

1-(2-((1-methyl-1H-tetrazol-5-yl)thio)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C12H17F3N6O2S and its molecular weight is 366.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compound Synthesis and Biological Activities

Research has focused on synthesizing novel compounds with potential anti-inflammatory, analgesic, and herbicidal activities. For example, a study on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents highlighted the creation of compounds with high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study on the synthesis and herbicidal activities of novel piperidyl carboxamides and thiocarboxamides as potential lead compounds of inhibitors targeting D1 protease in plants demonstrates the application of such compounds in agricultural research (Hu et al., 2009).

Pharmacological Potential

Several compounds structurally related to the target compound have been explored for their pharmacological potential. For instance, the discovery of a piperidine-4-carboxamide CCR5 antagonist (TAK-220) with highly potent anti-HIV-1 activity exemplifies the therapeutic relevance of such molecules in treating viral infections (Imamura et al., 2006). Additionally, the molecular interaction studies of antagonists with cannabinoid receptors underscore the importance of these compounds in neuroscience and pharmacological research (Shim et al., 2002).

Chemical Synthesis and Characterization

Research into the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles (Karthikeyan, Vijayakumar, & Sarveswari, 2014) and the development of thiophenylhydrazonoacetates in heterocyclic synthesis (Mohareb et al., 2004) show the broad interest in creating and characterizing new molecules with potential application in medicinal chemistry and materials science.